Cas no 33317-48-5 (6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid)

• Product Name: 6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid
• CAS No: 33317-48-5
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 1461268
• PubChem ID: 214504
• Update Time: 2025-04-20

6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid
• 6-[(3-nitrophenyl)sulfonylamino]hexanoic acid
• DTXSID80186937
• 6-(((3-Nitrophenyl)sulfonyl)amino)hexanoic acid
• Z45511720
• Hexanoic acid, 6-(((3-nitrophenyl)sulfonyl)amino)-
• AKOS001029971
• 33317-48-5

• Inchi： 1S/C12H16N2O6S/c15-12(16)7-2-1-3-8-13-21(19,20)11-6-4-5-10(9-11)14(17)18/h4-6,9,13H,1-3,7-8H2,(H,15,16)
• InChI Key： QWFGODBVEMONPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 316.07298
• Monoisotopic Mass: 316.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.381
• Boiling Point: 535.4°C at 760 mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.565
• PSA: 126.61